
An In-depth Technical Guide to the Structure
Elucidation of 7-Oxodocosanoic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7-Oxodocosanoic acid

Cat. No.: B14347331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies and data

interpretation involved in the structure elucidation of 7-oxodocosanoic acid. This document

outlines the key experimental protocols and presents a summary of expected quantitative data

derived from spectroscopic and spectrometric analyses.

Introduction
7-Oxodocosanoic acid is a long-chain keto fatty acid with a 22-carbon backbone and a

ketone group at the seventh carbon position. The precise determination of its molecular

structure is crucial for understanding its biological activity, metabolic pathways, and potential

applications in drug development. This guide details the analytical workflow for its structural

confirmation, employing a combination of chromatographic and spectroscopic techniques.

Proposed Structure
The hypothesized structure of 7-oxodocosanoic acid is presented below:

Chemical Formula: C₂₂H₄₂O₃ Molecular Weight: 354.57 g/mol IUPAC Name: 7-
Oxodocosanoic acid
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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